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Compound of Interest

Compound Name: Thrazarine

Cat. No.: B15565906 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential safety and logistical information for the operational disposal

of Thrazarine, a potent antitumor antibiotic. The following procedures are based on the known

reactivity of its diazo functional group and are intended to be performed by trained personnel in

a controlled laboratory setting.

Summary of Thrazarine's Properties
Thrazarine, also known as Antibiotic FR-900840, is an antitumor agent that functions by

inhibiting DNA synthesis. While its toxicity is reported to be lower than that of the structurally

similar compound azaserine, its diazo group necessitates careful handling and disposal due to

the potential for instability.[1] Key chemical and physical properties are summarized in the table

below.
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Property Value

CAS Number 120128-14-5

Molecular Formula C7H11N3O5

Synonyms
Antibiotic FR-900840, O-[(R)-2-Diazo-3-

hydroxy-1-oxobutyl]-L-serine

Melting Point 123-125 °C

Appearance Data not available

Solubility Data not available

Boiling Point Data not available

Flash Point Data not available

Density Data not available

In-Lab Neutralization: The Preferred Disposal
Method
Due to its reactive diazo group, direct disposal of Thrazarine is not recommended. Instead, a

chemical neutralization process should be performed to degrade the diazo compound into less

hazardous substances. This procedure should be conducted in a well-ventilated fume hood,

with personnel wearing appropriate personal protective equipment (PPE), including safety

goggles, a lab coat, and chemical-resistant gloves.

Experimental Protocol: Acidic Quenching of Thrazarine
This protocol is designed for the safe decomposition of small quantities of Thrazarine.

Materials:

Thrazarine waste

A suitable solvent (e.g., water or an alcohol in which Thrazarine is soluble)

A dilute solution of a weak acid (e.g., 1 M acetic acid)
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A suitable neutralization agent (e.g., sodium bicarbonate solution)

A three-necked round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Gas outlet connected to a bubbler or exhaust vent

Ice bath

pH indicator paper

Procedure:

Preparation: In a well-ventilated fume hood, dissolve the Thrazarine waste in a suitable

solvent within the three-necked flask. The concentration should be kept low.

Cooling: Place the flask in an ice bath to control the reaction temperature.

Acidification: Slowly add the dilute weak acid solution to the stirred Thrazarine solution using

the dropping funnel. The addition should be dropwise to control the rate of nitrogen gas

evolution.

Monitoring: Continue the addition of the acid until the evolution of gas ceases.

Verification: Check the pH of the solution with indicator paper to ensure it is acidic.

Neutralization: Once the reaction is complete, slowly add a neutralizing agent, such as

sodium bicarbonate solution, until the pH is neutral.

Final Disposal: The neutralized solution can now be disposed of as aqueous chemical waste,

in accordance with your institution's specific hazardous waste disposal guidelines.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Thrazarine.
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Preparation

Neutralization

Final Disposal

Dissolve Thrazarine waste in a suitable solvent

Place flask in an ice bath

Slowly add dilute weak acid

Monitor for cessation of gas evolution

Verify acidic pH

Neutralize with a suitable base (e.g., sodium bicarbonate)

Dispose of as aqueous chemical waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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